Cas no 497968-27-1 (Nonanoic acid, 2-methyl-4-oxo-, phenylmethyl ester)

• Product Name: Nonanoic acid, 2-methyl-4-oxo-, phenylmethyl ester
• CAS No: 497968-27-1
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• CID: 1536687
• Update Time: 2024-08-24

Nonanoic acid, 2-methyl-4-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 2-methyl-4-oxo-, phenylmethyl ester

• Inchi： 1S/C17H24O3/c1-3-4-6-11-16(18)12-14(2)17(19)20-13-15-9-7-5-8-10-15/h5,7-10,14H,3-4,6,11-13H2,1-2H3
• InChI Key： XWFWHOLKYKITMP-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(C)CC(=O)CCCCC

Computed Properties

• Exact Mass: 276.17262

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 385.2±17.0 °C(Predicted)
• PSA: 43.37